Cas no 1821823-21-5 (2-[(1R,2S,4S)-2-Bicyclo[2.2.1]heptanyl]ethanol)

• Product Name: 2-[(1R,2S,4S)-2-Bicyclo[2.2.1]heptanyl]ethanol
• CAS No: 1821823-21-5
• Molecular Formula: C₉H₁₆O
• Molecular Weight: 140.222743034363
• CID: 5925407
• PubChem ID: 14043115

2-[(1R,2S,4S)-2-Bicyclo[2.2.1]heptanyl]ethanol Properties

Names and Identifiers

• EN300-7456777
• rac-2-[(1R,2S,4S)-bicyclo[2.2.1]heptan-2-yl]ethan-1-ol
• 1821823-21-5
• 2-[(1R,2S,4S)-2-Bicyclo[2.2.1]heptanyl]ethanol

• InChIKey： KCJSRRQHLVFCEM-DJLDLDEBSA-N
• Inchi： 1S/C9H16O/c10-4-3-9-6-7-1-2-8(9)5-7/h7-10H,1-6H2/t7-,8+,9+/m0/s1
• SMILES： OCC[C@@H]1C[C@H]2CC[C@@H]1C2

Computed Properties

• Exact Mass: 140.120115130g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.120115130g/mol
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids